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Compound of Interest

Compound Name: H-Glu(OMe)-OH

Cat. No.: B1346887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of L-Glutamic acid γ-methyl

ester, a key derivative of L-glutamic acid used in a variety of research and development

applications. This document details commercial suppliers, key technical data, relevant

biological pathways, and experimental protocols to support its use in the laboratory.

Commercial Availability
L-Glutamic acid γ-methyl ester (CAS No: 1499-55-4) is readily available from a range of

chemical suppliers. The purity and available quantities vary by supplier, and it is recommended

to request a certificate of analysis for specific batch information. A summary of prominent

commercial suppliers is provided in the table below.
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Supplier Purity Available Quantities

Sigma-Aldrich ≥99%[1][2][3] 5g, 25g

Thermo Scientific Chemicals

(Alfa Aesar)
99%[4][5] 5g, 25g, 100g

Chem-Impex International ≥98.5% (HPLC)[6] Inquire for details

Santa Cruz Biotechnology Inquire for details Inquire for details

J & K SCIENTIFIC LTD. 98%[7] 5g, 25g

TCI (Shanghai) Development

Co., Ltd.
>98.0% (T)[7] 5g, 25g

3B Pharmachem (Wuhan)

International Co.,Ltd.
99% (HPLC)[7]

1mg, 5mg, 10mg, 100mg,

250mg, 500mg, 1g, 2.5g, 5g,

10g

Shandong Binchen Chemical

Co., Ltd.
98%[7] 1kg, 25kg, 100kg, 500kg

Core Technical Data
IUPAC Name: (2S)-2-amino-5-methoxy-5-oxopentanoic acid

Synonyms: L-Glutamic acid 5-methyl ester, L-Glu(OMe)-OH

CAS Number: 1499-55-4[1][2][3][4][6][7][8]

Molecular Formula: C₆H₁₁NO₄[1][2][4][6][8]

Molecular Weight: 161.16 g/mol [1][2][4][6][8]

Appearance: White to off-white powder or crystalline solid.

Solubility: Soluble in water.

Biological Significance and Applications
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L-Glutamic acid γ-methyl ester serves as a valuable tool in neuroscience research, particularly

in the study of excitatory neurotransmission. As a derivative of L-glutamic acid, the primary

excitatory neurotransmitter in the mammalian central nervous system, this compound can be

used to investigate the function of glutamate receptors and their downstream signaling

pathways. Its esterification at the gamma-carboxyl group can influence its binding affinity and

pharmacological properties at different glutamate receptor subtypes.

Beyond neuroscience, this compound is utilized in peptide synthesis. The methyl ester group

can serve as a protecting group for the side chain carboxyl group of glutamic acid, preventing

unwanted side reactions during peptide chain elongation.

Signaling Pathways
L-Glutamic acid and its analogs exert their effects by binding to and activating glutamate

receptors, which are broadly classified into two families: ionotropic and metabotropic receptors.

The following diagrams illustrate the canonical signaling pathways associated with two major

ionotropic glutamate receptors: NMDA and AMPA receptors.
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Caption: NMDA Receptor Signaling Pathway
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Caption: AMPA Receptor Signaling Pathway

Experimental Protocols
The following are generalized protocols for the synthesis of L-Glutamic acid γ-methyl ester and

its application in cell culture. These should be adapted and optimized for specific experimental

needs.

Synthesis of L-Glutamic acid γ-methyl ester
This protocol is adapted from methodologies described in the literature for the esterification of

glutamic acid.

Materials:

L-Glutamic acid

Methanol (anhydrous)

Thionyl chloride (SOCl₂) or Sulfuric Acid (H₂SO₄)

Sodium bicarbonate (NaHCO₃) or other suitable base
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Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator

Magnetic stirrer and stir bar

Ice bath

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, suspend L-

glutamic acid in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon).

Cool the suspension in an ice bath.

Esterification: Slowly add thionyl chloride or concentrated sulfuric acid dropwise to the

cooled suspension with vigorous stirring. The addition should be done carefully as the

reaction is exothermic.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to stir at room temperature. The reaction progress can be monitored by Thin Layer

Chromatography (TLC).

Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding a

saturated solution of sodium bicarbonate until the effervescence ceases. This will neutralize

the excess acid.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent,

filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification: The crude L-Glutamic acid γ-methyl ester can be further purified by

recrystallization or column chromatography.

Application in Neuronal Cell Culture for Excitotoxicity
Assays
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This protocol provides a general framework for inducing and assessing glutamate-mediated

excitotoxicity in primary neuronal cultures or neuronal cell lines. L-Glutamic acid γ-methyl ester

can be used as the glutamate receptor agonist.

Materials:

Primary neuronal cell culture or a suitable neuronal cell line (e.g., SH-SY5Y, PC12)

Culture medium appropriate for the cell type

L-Glutamic acid γ-methyl ester stock solution (sterile-filtered)

Phosphate-buffered saline (PBS)

Cell viability assay kit (e.g., MTT, LDH)

Multi-well culture plates

Incubator (37°C, 5% CO₂)

Procedure:

Cell Plating: Plate the neuronal cells in multi-well plates at a predetermined density and allow

them to adhere and differentiate according to the specific cell type protocol.

Preparation of Treatment Medium: Prepare the treatment medium by diluting the L-Glutamic

acid γ-methyl ester stock solution in the appropriate culture medium to the desired final

concentrations. A concentration range should be tested to determine the EC₅₀ for the specific

cell type.

Induction of Excitotoxicity: Remove the existing culture medium from the wells and replace it

with the treatment medium containing L-Glutamic acid γ-methyl ester. Include appropriate

controls (vehicle-treated cells).

Incubation: Incubate the cells for a predetermined period (e.g., 24 hours) in a 37°C, 5% CO₂

incubator.
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Assessment of Cell Viability: After the incubation period, assess cell viability using a standard

assay such as the MTT or LDH assay, following the manufacturer's instructions.

Data Analysis: Quantify the results and express them as a percentage of the vehicle-treated

control. This will allow for the determination of the dose-dependent neurotoxic effects of L-

Glutamic acid γ-methyl ester.

This guide provides a foundational understanding of L-Glutamic acid γ-methyl ester for

research applications. For specific experimental designs, it is crucial to consult the primary

literature and optimize protocols accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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